Tert-butyl 4-[6-(trifluoromethyl)pyridazin-3-yl]piperazine-1-carboxylate
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Overview
Description
“tert-butyl 4- (6-aminopyridin-3-yl)piperazine-1-carboxylate” is an organic chemical synthesis intermediate . It has a molecular formula of C14H22N4O2 and a molecular weight of 278.35 .
Synthesis Analysis
This compound can be synthesized by dehydrogenation of 1-Boc-4- (6-nitro-3-pyridyl)piperazine and palladium on carbon in ethanol .Chemical Reactions Analysis
While specific chemical reactions involving “Tert-butyl 4-[6-(trifluoromethyl)pyridazin-3-yl]piperazine-1-carboxylate” are not available, the similar compound “tert-butyl 4- (6-aminopyridin-3-yl)piperazine-1-carboxylate” is known to undergo reactions typical of esters .Physical and Chemical Properties Analysis
The compound has a melting point of 130-132℃ and a predicted boiling point of 454.1±45.0 °C . It has a density of 1.182 and is slightly soluble in DMSO and very slightly soluble in methanol .Safety and Hazards
Properties
CAS No. |
1048685-30-8 |
---|---|
Molecular Formula |
C14H19F3N4O2 |
Molecular Weight |
332.32 g/mol |
IUPAC Name |
tert-butyl 4-[6-(trifluoromethyl)pyridazin-3-yl]piperazine-1-carboxylate |
InChI |
InChI=1S/C14H19F3N4O2/c1-13(2,3)23-12(22)21-8-6-20(7-9-21)11-5-4-10(18-19-11)14(15,16)17/h4-5H,6-9H2,1-3H3 |
InChI Key |
LBKKRQWWMSYLEV-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCN(CC1)C2=NN=C(C=C2)C(F)(F)F |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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